(2R)-2-[(4-cyanobenzoyl)amino]butanoic acid

• IUPAC Name: (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid
• InChI: InChI=1S/C12H12N2O3/c1-2-10(12(16)17)14-11(15)9-5-3-8(7-13)4-6-9/h3-6,10H,2H2,1H3,(H,14,15)(H,16,17)/t10-/m1/s1
• InChI Key: NKWKAKADUOMCSY-SNVBAGLBSA-N
• Canonical SMILES: CCC(C(=O)O)NC(=O)C1=CC=C(C=C1)C#N
• Isomeric SMILES: CC[C@H](C(=O)O)NC(=O)C1=CC=C(C=C1)C#N
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

(2R)-2-[(4-cyanobenzoyl)amino]butanoic acid, also known as CBBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CBBA is a derivative of the amino acid leucine and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid is not fully understood. However, studies have shown that (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid can interact with proteins involved in various cellular processes, including signal transduction, gene expression, and protein synthesis. (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid has also been shown to inhibit the activity of enzymes involved in the biosynthesis of important cellular components, such as nucleic acids and proteins.
Biochemical and Physiological Effects:
(2R)-2-[(4-cyanobenzoyl)amino]butanoic acid has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid can induce apoptosis, inhibit cell proliferation, and suppress tumor growth. (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid has also been shown to modulate the immune response and reduce inflammation. In addition, (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

(2R)-2-[(4-cyanobenzoyl)amino]butanoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in high purity. (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid is also stable under various experimental conditions and can be stored for extended periods. However, (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid. One area of interest is the development of (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid-based drugs for the treatment of cancer and other diseases. Another area of research is the exploration of (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid's potential as a building block for the synthesis of novel materials with unique properties. Additionally, more studies are needed to fully understand the mechanism of action of (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid and its potential toxicity.

Synthesis Methods

(2R)-2-[(4-cyanobenzoyl)amino]butanoic acid can be synthesized using different methods, including the reaction of leucine with cyanogen bromide, followed by reaction with 4-cyanobenzoyl chloride. Another method involves the reaction of N-Boc-L-leucine with cyanogen bromide, followed by reaction with 4-cyanobenzoyl chloride. Both methods result in the formation of (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid as a white solid.

Scientific Research Applications

(2R)-2-[(4-cyanobenzoyl)amino]butanoic acid has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid has also been studied for its antibacterial and antifungal properties. In drug discovery, (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid has been used as a building block for the synthesis of novel compounds with potential therapeutic activities. In material science, (2R)-2-[(4-cyanobenzoyl)amino]butanoic acid has been explored for its use in the development of new materials with improved mechanical and thermal properties.